Cas no 2228706-46-3 (1-(3,3-Dimethylcyclohexyl)-4,4-difluorocyclohexan-1-amine)

• Product Name: 1-(3,3-Dimethylcyclohexyl)-4,4-difluorocyclohexan-1-amine
• CAS No: 2228706-46-3
• MF: C₁₄H₂₅F₂N
• MW: 245.351811170578
• CID: 5762240
• PubChem ID: 165840717
• Update Time: 2025-05-19

1-(3,3-Dimethylcyclohexyl)-4,4-difluorocyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-dimethylcyclohexyl)-4,4-difluorocyclohexan-1-amine
• 2228706-46-3
• EN300-1969604
• 1-(3,3-Dimethylcyclohexyl)-4,4-difluorocyclohexan-1-amine

• Inchi： 1S/C14H25F2N/c1-12(2)5-3-4-11(10-12)13(17)6-8-14(15,16)9-7-13/h11H,3-10,17H2,1-2H3
• InChI Key： ARJPRWMTUFIRKA-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)(C1CCCC(C)(C)C1)N)F

Computed Properties

• Exact Mass: 245.19550613g/mol
• Monoisotopic Mass: 245.19550613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3,3-Dimethylcyclohexyl)-4,4-difluorocyclohexan-1-amine

Professional Introduction to 1-(3,3-Dimethylcyclohexyl)-4,4-difluorocyclohexan-1-amine (CAS No. 2228706-46-3)

1-(3,3-Dimethylcyclohexyl)-4,4-difluorocyclohexan-1-amine, identified by the CAS number CAS No. 2228706-46-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural features, which include a cyclohexane ring substituted with fluorine atoms and a bulky amine group. The presence of both dimethylcyclohexyl and difluorocyclohexyl moieties imparts distinct electronic and steric properties, making it a valuable candidate for further exploration in drug discovery and development.

The synthesis of 1-(3,3-Dimethylcyclohexyl)-4,4-difluorocyclohexan-1-amine involves intricate organic transformations that highlight the compound's structural complexity. The introduction of fluorine atoms at the 4-position of the cyclohexane ring enhances the molecule's metabolic stability and binding affinity to biological targets. This modification is particularly relevant in the context of modern drug design, where fluorinated compounds are increasingly recognized for their improved pharmacokinetic profiles.

In recent years, there has been a surge in research focused on fluorinated amines due to their potential applications in treating various diseases. The amine functional group in 1-(3,3-Dimethylcyclohexyl)-4,4-difluorocyclohexan-1-amine serves as a versatile handle for further chemical modifications, enabling the development of novel derivatives with enhanced therapeutic efficacy. Studies have demonstrated that such compounds can exhibit potent activity against a range of biological targets, including enzymes and receptors implicated in cancer and inflammatory diseases.

The structural motif of this compound also aligns with emerging trends in medicinal chemistry, where bulky substituents are employed to improve drug solubility and target specificity. The dimethylcyclohexyl group provides steric hindrance that can prevent off-target interactions, while the difluorocyclohexyl moiety contributes to favorable pharmacokinetic properties. These features make 1-(3,3-Dimethylcyclohexyl)-4,4-difluorocyclohexan-1-amine an attractive scaffold for designing next-generation therapeutics.

Evidence from cutting-edge research suggests that fluorinated amines like this one may play a crucial role in addressing unmet medical needs. For instance, preclinical studies have indicated that derivatives of this compound exhibit promising antitumor activity by modulating key signaling pathways involved in cell proliferation and apoptosis. The ability to fine-tune the structure while maintaining high potency is a testament to the compound's synthetic flexibility and its potential as a drug candidate.

The development of 1-(3,3-Dimethylcyclohexyl)-4,4-difluorocyclohexan-1-amine also underscores the importance of interdisciplinary collaboration between synthetic chemists and biologists. Advanced computational methods are being leveraged to predict how modifications to this molecule will affect its biological activity. These computational approaches complement traditional experimental techniques, enabling researchers to accelerate the discovery process and identify optimal candidates for further clinical evaluation.

The growing interest in fluorinated compounds is not without precedent; numerous FDA-approved drugs incorporate fluorine atoms to enhance their pharmacological properties. By building upon established success stories, researchers aim to develop new agents that leverage similar principles but with improved efficacy and safety profiles. 1-(3,3-Dimethylcyclohexyl)-4,4-difluorocyclohexan-1-amine, with its unique structural features, represents a significant step toward achieving this goal.

In conclusion, 1-(3,3-Dimethylcyclohexyl)-4,4-difluorocyclohexan-1-amine (CAS No. 2228706-46-3)